
physical and chemical properties of 5-Methyl-2-
pyridinesulfonamide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Methyl-2-pyridinesulfonamide

Cat. No.: B143914 Get Quote

An in-depth technical guide by a Senior Application Scientist on the physical and chemical

properties of 5-Methyl-2-pyridinesulfonamide, designed for researchers and drug

development professionals.

A Comprehensive Technical Guide to 5-Methyl-2-
pyridinesulfonamide
Foreword: This document provides an in-depth exploration of 5-Methyl-2-
pyridinesulfonamide, a molecule of significant interest in contemporary pharmaceutical

development. Our focus extends beyond a mere recitation of facts to an integrated

understanding of its properties, framed by the practical considerations of laboratory and

industrial applications. This guide is structured to empower researchers, chemists, and

formulation scientists with the critical knowledge necessary for innovation.

Strategic Importance in Medicinal Chemistry
5-Methyl-2-pyridinesulfonamide is a heterocyclic aromatic compound featuring a pyridine

ring substituted with a methyl group and a sulfonamide functional group. Its prominence in the

pharmaceutical landscape is primarily due to its role as a key building block in the synthesis of

various therapeutic agents. The specific arrangement of its functional groups imparts a unique

electronic and steric profile, making it a versatile synthon for creating molecules with desired

pharmacological activities. A deep understanding of its fundamental properties is therefore not

just academic, but a cornerstone of efficient and successful drug development programs.
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Core Physicochemical Characteristics
A thorough grasp of the physicochemical properties of 5-Methyl-2-pyridinesulfonamide is

essential for its handling, purification, and formulation. These parameters govern its behavior in

both chemical reactions and biological systems.

Quantitative Data Summary
Property Value

Molecular Formula C₆H₈N₂O₂S

Molecular Weight 172.21 g/mol

Appearance White to off-white crystalline powder

Melting Point 164-168 °C

Boiling Point 352.4±47.0 °C (at 760 mmHg) (Predicted)

Solubility Soluble in methanol and chloroform

pKa 8.16 ± 0.10 (Predicted)

LogP 0.2 ± 0.3 (Predicted)

CAS Number 32997-69-4

Expert Insight: The predicted pKa of 8.16 is a crucial piece of information. It indicates that 5-
Methyl-2-pyridinesulfonamide is a weak acid. This acidity is attributed to the sulfonamide

proton. This property is particularly relevant in the design of purification protocols, such as

solvent extraction. By adjusting the pH of an aqueous solution, one can control the ionization

state of the molecule, thereby modulating its partitioning between aqueous and organic

phases. For instance, at a pH significantly below the pKa, the compound will be predominantly

in its neutral, more lipophilic form, favoring extraction into an organic solvent.

Synthesis and Chemical Reactivity Profile
The synthetic route to 5-Methyl-2-pyridinesulfonamide is a multi-step process that demands

precise control over reaction conditions to achieve high yields and purity. A commonly

employed method begins with the readily available 2-amino-5-methylpyridine.
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Synthetic Workflow Diagram

2-Amino-5-methylpyridine
Diazotization
(NaNO₂, HCl)

Step 1 Sulfonylation
(SO₂, CuCl₂)

Step 2 Ammonolysis
(NH₃·H₂O)

Step 3 5-Methyl-2-pyridinesulfonamideFinal Product

5-Methyl-2-pyridinesulfonamide
(Key Intermediate)

Chemical Transformation
(e.g., Condensation Reaction)

Undergoes reaction

Active Pharmaceutical Ingredient (API)
(e.g., a Sulfonylurea Drug)

Yields final product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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